2-Methoxy-4-(1-piperidinylsulfonyl)aniline
2-Methoxy-4-(1-piperidinylsulfonyl)aniline
Brand Name:
Vulcanchem
CAS No.:
353762-03-5
VCID:
VC0470026
InChI:
InChI=1S/C12H18N2O3S/c1-17-12-9-10(5-6-11(12)13)18(15,16)14-7-3-2-4-8-14/h5-6,9H,2-4,7-8,13H2,1H3
SMILES:
COC1=C(C=CC(=C1)S(=O)(=O)N2CCCCC2)N
Molecular Formula:
C12H18N2O3S
Molecular Weight:
270.35g/mol
2-Methoxy-4-(1-piperidinylsulfonyl)aniline
CAS No.: 353762-03-5
Main Products
VCID: VC0470026
Molecular Formula: C12H18N2O3S
Molecular Weight: 270.35g/mol
CAS No. | 353762-03-5 |
---|---|
Product Name | 2-Methoxy-4-(1-piperidinylsulfonyl)aniline |
Molecular Formula | C12H18N2O3S |
Molecular Weight | 270.35g/mol |
IUPAC Name | 2-methoxy-4-piperidin-1-ylsulfonylaniline |
Standard InChI | InChI=1S/C12H18N2O3S/c1-17-12-9-10(5-6-11(12)13)18(15,16)14-7-3-2-4-8-14/h5-6,9H,2-4,7-8,13H2,1H3 |
Standard InChIKey | WXOAELYLTZUCAH-UHFFFAOYSA-N |
SMILES | COC1=C(C=CC(=C1)S(=O)(=O)N2CCCCC2)N |
Canonical SMILES | COC1=C(C=CC(=C1)S(=O)(=O)N2CCCCC2)N |
PubChem Compound | 833791 |
Last Modified | Nov 11 2021 |
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